Dichlorotrifluoroantimony
Description
Dichlorotrifluoroantimony (SbCl₂F₃) is a mixed halogenated antimony compound characterized by the combination of chlorine and fluorine atoms bonded to a central antimony atom. This compound belongs to the broader class of antimony halides, which are known for their applications in catalysis, flame retardants, and specialty chemical synthesis.
Properties
Molecular Formula |
Cl2F3Sb |
|---|---|
Molecular Weight |
249.66 g/mol |
IUPAC Name |
antimony(5+);dichloride;trifluoride |
InChI |
InChI=1S/2ClH.3FH.Sb/h5*1H;/q;;;;;+5/p-5 |
InChI Key |
NBTDHPWTBVPOSY-UHFFFAOYSA-I |
Canonical SMILES |
[F-].[F-].[F-].[Cl-].[Cl-].[Sb+5] |
Origin of Product |
United States |
Comparison with Similar Compounds
Functional and Analytical Comparisons
- Thermal Stability: Antimony trifluoride (SbF₃) melts at 292°C, while SbCl₅ is liquid at room temperature.
- Applications : SbCl₅ is widely used as a chlorinating agent, whereas SbF₃ serves as a fluorination catalyst. SbCl₂F₃ could theoretically bridge these roles, but its practical utility remains unexplored in the referenced studies .
Challenges in Comparative Analysis
The provided evidence lacks direct data on SbCl₂F₃, necessitating reliance on extrapolations from related compounds. For example:
- Structural analogs like tetrachloromonospirocyclotriphosphazenes () share synthetic pathways involving halogenated intermediates but differ in central atoms (P vs. Sb) and reactivity .
- Analytical methods from (e.g., precision techniques for compound characterization) could theoretically apply to SbCl₂F₃, but validation requires further study .
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